![molecular formula C14H8F2N4O2 B3111634 N-(3,4-difluorophenyl)-6-nitroquinazolin-4-amine CAS No. 184360-64-3](/img/structure/B3111634.png)
N-(3,4-difluorophenyl)-6-nitroquinazolin-4-amine
Overview
Description
“N-(3,4-difluorophenyl)-6-nitroquinazolin-4-amine” is a chemical compound that belongs to the class of organic compounds known as quinazolines . Quinazolines are compounds containing a quinazoline moiety, which is a bicyclic heterocycle made up of two fused rings, a benzene ring and a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a quinazoline core, with a nitro group at the 6-position, and a 3,4-difluorophenylamine group attached via a nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be predicted based on its structure and the properties of similar compounds. It is likely to be a solid at room temperature .Scientific Research Applications
Synthetic Chemistry Applications
Nitroquinazolines, such as those related to N-(3,4-difluorophenyl)-6-nitroquinazolin-4-amine, are key intermediates in synthetic chemistry, often utilized in the preparation of aminoquinazolines through vicarious nucleophilic substitution (VNS) reactions. For instance, nitroquinolines have been successfully aminated with reagents like 4-amino-1,2,4-triazole to yield amino products, showcasing the versatility of nitroquinazolines in synthetic routes (Szpakiewicz & Grzegożek, 2008).
Medicinal Chemistry and Drug Design
Compounds within the quinazoline class, including nitroquinazoline derivatives, are of significant interest in medicinal chemistry for their potential therapeutic applications. They've been studied for their antitumor, antibacterial, and enzyme inhibition properties. For example, 8-nitrofluoroquinolone derivatives, which are structurally related to this compound, have been synthesized and evaluated for their antibacterial activities, revealing promising results against gram-positive and gram-negative strains (Al-Hiari et al., 2007).
Material Science
In the field of material science, nitroquinazolines and related compounds have been explored for their potential use in the development of new materials with unique properties. For instance, the synthesis and characterization of novel 3,4-dihydroquinazolin-4-one derivatives have been achieved through selenium-catalyzed reductive N-heterocyclization, demonstrating the adaptability of quinazoline derivatives in creating compounds with potential applications in material science (Nishiyama et al., 2002).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3,4-difluorophenyl)-6-nitroquinazolin-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F2N4O2/c15-11-3-1-8(5-12(11)16)19-14-10-6-9(20(21)22)2-4-13(10)17-7-18-14/h1-7H,(H,17,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSQMYFTXSXHPDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC2=NC=NC3=C2C=C(C=C3)[N+](=O)[O-])F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F2N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501238376 | |
Record name | N-(3,4-Difluorophenyl)-6-nitro-4-quinazolinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501238376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
184360-64-3 | |
Record name | N-(3,4-Difluorophenyl)-6-nitro-4-quinazolinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=184360-64-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(3,4-Difluorophenyl)-6-nitro-4-quinazolinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501238376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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